Rooperol

• CAS No.: 83644-00-2
• Product Name: Rooperol
• Molecular Formula: C17H14O4
• Molecular Weight: 282.29 g/mol
• IUPAC Name: 4-[(E)-5-(3,4-dihydroxyphenyl)pent-1-en-4-ynyl]benzene-1,2-diol
• Standard InChI: InChI=1S/C17H14O4/c18-14-8-6-12(10-16(14)20)4-2-1-3-5-13-7-9-15(19)17(21)11-13/h2,4,6-11,18-21H,1H2/b4-2+
• Standard InChIKey: JQPOMMNEABQHEU-DUXPYHPUSA-N
• Isomeric SMILES: C1=CC(=C(C=C1/C=C/CC#CC2=CC(=C(C=C2)O)O)O)O
• SMILES: C1=CC(=C(C=C1C=CCC#CC2=CC(=C(C=C2)O)O)O)O
• Canonical SMILES: C1=CC(=C(C=C1C=CCC#CC2=CC(=C(C=C2)O)O)O)O
• Appearance: Solid powder
• Description: Rooperol is a norlignan derivative with numerous biological activities including immunomodulatory, antitumor, anticonvulsant, antibacterial, and antioxidant activities. It has been identified as a novel p38α inhibitor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 1,5-bis(3',4'-dihydroxyphenyl)pent-4-en-1-yne; P2-BDHPP; rooperol
• Reference: 1: Ali Azouaou S, Emhemmed F, Idris-Khodja N, Lobstein A, Schini-Kerth V, Muller CD, Fuhrmann G. Selective ROS-dependent p53-associated anticancer effects of the hypoxoside derivative rooperol on human teratocarcinomal cancer stem-like cells. Invest New Drugs. 2015 Feb;33(1):64-74. doi: 10.1007/s10637-014-0182-6. Epub 2014 Nov 19. PubMed PMID: 25404486.; 2: Boukes GJ, van de Venter M. Rooperol as an antioxidant and its role in the innate immune system: an in vitro study. J Ethnopharmacol. 2012 Dec 18;144(3):692-9. doi: 10.1016/j.jep.2012.10.014. Epub 2012 Oct 17. PubMed PMID: 23085395.; 3: Kabanda MM. Antioxidant activity of rooperol investigated through Cu (I and II) chelation ability and the hydrogen transfer mechanism: a DFT study. Chem Res Toxicol. 2012 Oct 15;25(10):2153-66. doi: 10.1021/tx300244z. Epub 2012 Sep 17. PubMed PMID: 22946567.; 4: Li J, Kaoud TS, LeVieux J, Gilbreath B, Moharana S, Dalby KN, Kerwin SM. A fluorescence-based assay for p38α recruitment site binders: identification of rooperol as a novel p38α kinase inhibitor. Chembiochem. 2013 Jan 2;14(1):66-71. doi: 10.1002/cbic.201200529. Epub 2012 Dec 6. PubMed PMID: 23225637; PubMed Central PMCID: PMC3775607.; 5: Boukes GJ, Daniels BB, Albrecht CF, van de Venter M. Cell survival or apoptosis: rooperol's role as anticancer agent. Oncol Res. 2010;18(8):365-76. PubMed PMID: 20441051.; 6: Albrecht CF, Theron EJ, Kruger PB. Morphological characterisation of the cell-growth inhibitory activity of rooperol and pharmacokinetic aspects of hypoxoside as an oral prodrug for cancer therapy. S Afr Med J. 1995 Sep;85(9):853-60. PubMed PMID: 8545743.; 7: Allkanjari O, Vitalone A. What do we know about phytotherapy of benign prostatic hyperplasia? Life Sci. 2015 Apr 1;126:42-56. doi: 10.1016/j.lfs.2015.01.023. Epub 2015 Feb 20. Review. PubMed PMID: 25703069.; 8: Bereta J, Bereta M, Allison AC, Kruger PB, Koj A. Inhibitory effect of di-catechol rooperol on VCAM-1 and iNOS expression in cytokine-stimulated endothelium. Life Sci. 1997;60(4-5):325-34. PubMed PMID: 9010488.; 9: Coetzee JF, Kruger PB, Albrecht CF, Jahed N, van Jaarsveld PP. Pharmacokinetic behaviour and cardiovascular effects of intravenously administered hypoxoside and rooperol. Arzneimittelforschung. 1996 Oct;46(10):997-1000. PubMed PMID: 8931895.; 10: Dietzsch E, Albrecht CF, Parker MI. Effect of rooperol on collagen synthesis and cell growth. IUBMB Life. 1999 Sep;48(3):321-5. PubMed PMID: 10690646.; 11: Guzdek A, Nizankowska E, Allison AC, Kruger PB, Koj A. Cytokine production in human and rat macrophages and dicatechol rooperol and esters. Biochem Pharmacol. 1996 Oct 11;52(7):991-8. PubMed PMID: 8831717.; 12: Guzdek A, Rokita H, Cichy J, Allison AC, Koj A. Rooperol tetraacetate decreases cytokine mRNA levels and binding capacity of transcription factors in U937 cells. Mediators Inflamm. 1998;7(1):13-8. PubMed PMID: 9839693; PubMed Central PMCID: PMC1781819.; 13: Kruger PB, Albrecht CF, Liebenberg RW, van Jaarsveld PP. Studies on hypoxoside and rooperol analogues from Hypoxis rooperi and Hypoxis latifolia and their biotransformation in man by using high-performance liquid chromatography with in-line sorption enrichment and diode-array detection. J Chromatogr B Biomed Appl. 1994 Dec 2;662(1):71-8. PubMed PMID: 7894695.; 14: Van der Merwe MJ, Jenkins K, Theron E, van der Walt BJ. Interaction of the di-catechols rooperol and nordihydroguaiaretic acid with oxidative systems in the human blood. A structure-activity relationship. Biochem Pharmacol. 1993 Jan 26;45(2):303-11. PubMed PMID: 8382058.; 15: Nair VD, Dairam A, Agbonon A, Arnason JT, Foster BC, Kanfer I. Investigation of the antioxidant activity of African potato (Hypoxis hemerocallidea). J Agric Food Chem. 2007 Mar 7;55(5):1707-11. Epub 2007 Feb 13. PubMed PMID: 17295502.; 16: Albrecht CF, Kruger PB, Smit BJ, Freestone M, Gouws L, Miller R, van Jaarsveld PP. The pharmacokinetic behaviour of hypoxoside taken orally by patients with lung cancer in a phase I trial. S Afr Med J. 1995 Sep;85(9):861-5. PubMed PMID: 8545744.; 17: Guzdek A, Turyna B, Allison AC, Sladek K, Koj A. Rooperol, an inhibitor of cytokine synthesis, decreases the respiratory burst in human and rat leukocytes and macrophages. Mediators Inflamm. 1997;6(1):53-7. PubMed PMID: 18472834; PubMed Central PMCID: PMC2365846.; 18: Laporta O, Funes L, Garzón MT, Villalaín J, Micol V. Role of membranes on the antibacterial and anti-inflammatory activities of the bioactive compounds from Hypoxis rooperi corm extract. Arch Biochem Biophys. 2007 Nov 1;467(1):119-31. Epub 2007 Aug 25. PubMed PMID: 17888867.; 19: Owira PM, Ojewole JA. 'African potato' (Hypoxis hemerocallidea corm): a plant-medicine for modern and 21st century diseases of mankind? - a review. Phytother Res. 2009 Feb;23(2):147-52. doi: 10.1002/ptr.2595. Review. PubMed PMID: 18693293.; 20: Drewes SE, Elliot E, Khan F, Dhlamini JT, Gcumisa MS. Hypoxis hemerocallidea--not merely a cure for benign prostate hyperplasia. J Ethnopharmacol. 2008 Oct 28;119(3):593-8. doi: 10.1016/j.jep.2008.05.027. Epub 2008 Jul 7. Review. PubMed PMID: 18602776.
• PubChem Compound: 6438989
• Last Modified: Nov 11 2021